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Compound of Interest

Compound Name: 1,2-Bis(trimethylsilyl)benzene

Cat. No.: B095815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Bis(trimethylsilyl)benzene is a versatile organosilicon compound that serves as a crucial

intermediate in organic synthesis. Its unique structure, featuring two trimethylsilyl groups in an

ortho relationship on a benzene ring, facilitates a range of chemical transformations, most

notably as a proficient precursor to the highly reactive intermediate, benzyne. This technical

guide provides an in-depth overview of the physical and chemical properties of 1,2-
bis(trimethylsilyl)benzene, detailed experimental protocols for its synthesis, and a

visualization of its primary application in the generation of benzyne.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-bis(trimethylsilyl)benzene is

presented below. These properties are essential for its handling, application in reactions, and

purification.
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Property Value Reference

Molecular Formula C₁₂H₂₂Si₂ [1]

Molecular Weight 222.47 g/mol [1][2]

CAS Number 17151-09-6 [2]

Appearance
Colorless to light yellow

liquid/oil
[3]

Boiling Point 115 °C at 10 mmHg [4]

Density 0.91 g/cm³ [4]

Refractive Index 1.513 - 1.515 [4]

Flash Point 89.5 °C [4]

IUPAC Name
trimethyl-(2-

trimethylsilylphenyl)silane
[1]

InChI Key
YHMJZIJXVNRXIN-

UHFFFAOYSA-N
[2]

Experimental Protocols: Synthesis of 1,2-
Bis(trimethylsilyl)benzene
The synthesis of 1,2-bis(trimethylsilyl)benzene can be achieved through several methods.

Below are detailed protocols for two common approaches.

Method 1: Reductive Silylation of 1,2-Dichlorobenzene
using Magnesium in Hexamethylphosphoramide (HMPA)
This classical method provides a high yield of the desired product. Caution:

Hexamethylphosphoramide (HMPA) is a toxic and carcinogenic solvent and should be handled

with appropriate safety precautions in a well-ventilated fume hood.

Materials:

1,2-Dichlorobenzene
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Magnesium turnings

Chlorotrimethylsilane

Iodine (catalyst)

Hexamethylphosphoramide (HMPA), anhydrous

Anhydrous ether

Saturated sodium chloride solution

Anhydrous sodium sulfate

Three-necked round-bottomed flask

Magnetic stirrer

Heating mantle with a temperature controller

Condenser

Addition funnel

Distillation apparatus

Procedure:

A dry 500-mL three-necked round-bottomed flask is equipped with a magnetic stir bar, a

condenser with a drying tube, an addition funnel, and a glass stopper.

The flask is charged with magnesium turnings (9.72 g, 0.400 mol), anhydrous HMPA (70

mL), 1,2-dichlorobenzene (11.25 mL, 0.100 mol), and a catalytic amount of iodine (0.254 g,

1.00 mmol).

The addition funnel is charged with freshly distilled chlorotrimethylsilane (51.0 mL, 0.400

mol).

The flask is immersed in an oil bath and heated to 70 °C with vigorous stirring.
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Chlorotrimethylsilane is added dropwise from the addition funnel.

After the addition is complete, the reaction mixture is heated to 100 °C and stirred for 48

hours.

The reaction mixture is cooled to room temperature and poured into a mixture of ice and

ether.

The organic layer is separated, and the aqueous layer is extracted with ether.

The combined ethereal extracts are washed with water and saturated sodium chloride

solution, then dried over anhydrous sodium sulfate.

The solvent is removed by rotary evaporation, and the residue is distilled under reduced

pressure. The fraction boiling at 128-133 °C (20 mmHg) is collected to yield 1,2-
bis(trimethylsilyl)benzene as a colorless liquid.

Method 2: Practical and Safer Synthesis using a Hybrid
Metal System in 1,3-Dimethyl-2-imidazolidinone (DMI)
This improved method avoids the use of the highly toxic solvent HMPA and proceeds under

milder conditions.

Materials:

1,2-Dichlorobenzene

Magnesium (Mg) turnings

Copper(I) chloride (CuCl)

Lithium chloride (LiCl)

Chlorotrimethylsilane (Me₃SiCl)

1,3-Dimethyl-2-imidazolidinone (DMI)

Procedure:
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In a reaction vessel, a hybrid metal system is prepared using magnesium and copper(I)

chloride in the presence of lithium chloride in DMI.

1,2-Dichlorobenzene and chlorotrimethylsilane are added to the reaction mixture.

The reaction is allowed to proceed, and the progress can be monitored by techniques such

as gas chromatography.

Upon completion, the reaction is worked up using standard aqueous and organic extraction

procedures.

The crude product is purified by distillation to afford 1,2-bis(trimethylsilyl)benzene. This

method has been shown to provide a high yield of the product.

Core Application: A Precursor to Benzyne
A primary and significant application of 1,2-bis(trimethylsilyl)benzene is its role as a starting

material for the generation of benzyne, a highly reactive and synthetically useful intermediate.

The trimethylsilyl groups facilitate the formation of benzyne through a two-step process, which

is often utilized in the preparation of hypervalent iodine-benzyne precursors.

1,2-Bis(trimethylsilyl)benzene Reaction with PhI(OAc)₂ and TfOHStep 1: Synthesis of Precursor (Phenyl)[2-(trimethylsilyl)phenyl]iodonium triflate
(Hypervalent Iodine-Benzyne Precursor) Fluoride Source (e.g., TBAF)Step 2: Benzyne Generation Benzyne Trapping Agent

(e.g., Furan)
In-situ Trapping Diels-Alder Adduct

Click to download full resolution via product page

Caption: Logical workflow for the generation and trapping of benzyne from 1,2-
bis(trimethylsilyl)benzene.

This pathway illustrates the conversion of 1,2-bis(trimethylsilyl)benzene into a stable and

easily handleable hypervalent iodine precursor.[2] This precursor, upon treatment with a

fluoride source, smoothly generates benzyne under mild and neutral conditions. The highly

reactive benzyne can then be trapped in situ by various reagents, such as dienes in Diels-Alder

reactions, to form complex molecular architectures.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b095815?utm_src=pdf-body
https://www.benchchem.com/product/b095815?utm_src=pdf-body
https://www.benchchem.com/product/b095815?utm_src=pdf-body-img
https://www.benchchem.com/product/b095815?utm_src=pdf-body
https://www.benchchem.com/product/b095815?utm_src=pdf-body
https://www.benchchem.com/product/b095815?utm_src=pdf-body
https://www.benchchem.com/product/b095815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2-Bis(trimethylsilyl)benzene is a valuable reagent in the arsenal of synthetic organic

chemists. Its well-defined physical and chemical properties, coupled with established and

improving synthetic routes, make it a reliable precursor for the generation of benzyne. The

ability to generate this highly reactive intermediate under mild conditions opens avenues for the

construction of complex molecules, which is of particular interest to researchers in materials

science and drug development. This guide provides foundational knowledge for the effective

and safe utilization of 1,2-bis(trimethylsilyl)benzene in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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